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Compound of Interest

Compound Name: 4,6-Dibromo-2-methylpyridin-3-ol

Cat. No.: B060836 Get Quote

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of the commercial availability and key

technical data for the chemical compound 4,6-Dibromo-2-methylpyridin-3-ol (CAS No.

188923-75-3). This document is intended to serve as a valuable resource for researchers,

scientists, and professionals engaged in drug development and other scientific research,

offering consolidated information on suppliers, physicochemical properties, and a proposed

synthetic pathway. Due to the limited publicly available information on the specific biological

activity of this compound, a generalized workflow for its biological evaluation is presented.

Introduction
4,6-Dibromo-2-methylpyridin-3-ol is a halogenated pyridine derivative. Halogenated pyridines

are an important class of heterocyclic compounds that are widely utilized as intermediates in

the synthesis of pharmaceuticals and agrochemicals. The presence of bromine atoms and a

hydroxyl group on the pyridine ring suggests its potential as a versatile building block for the

synthesis of more complex molecules with potential biological activities. This guide aims to

provide a centralized source of technical information to facilitate the procurement and

application of this compound in research and development.
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4,6-Dibromo-2-methylpyridin-3-ol is available from several commercial chemical suppliers,

primarily for research and development purposes. The table below summarizes the available

information from a selection of suppliers. It is important to note that pricing and availability are

subject to change, and direct inquiry with the suppliers is recommended for the most current

information.

Supplier
CAS
Number

Molecular
Formula

Molecular
Weight (
g/mol )

Purity
Available
Quantities

Protheragen[

1]
188923-75-3 C6H5Br2NO 266.92

Research

Grade
Inquire

BLDpharm 188923-75-3 C6H5Br2NO 266.92 Inquire Inquire

Apollo

Scientific
188923-75-3 C6H5Br2NO 266.92 Inquire Inquire

MOLBASE 188923-75-3 C6H5Br2NO 266.92 ≥ 95% 1g

ChemicalBoo

k
188923-75-3 C6H5Br2NO 266.92 Inquire Inquire

Physicochemical Properties
A summary of the key physicochemical properties of 4,6-Dibromo-2-methylpyridin-3-ol is
provided in the table below. This data is essential for handling, storage, and experimental

design.
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Property Value

CAS Number 188923-75-3

Molecular Formula C6H5Br2NO

Molecular Weight 266.92 g/mol

Physical State Solid (presumed)

Storage Conditions
Inert atmosphere, 2-8°C (recommended for

similar compounds)

Proposed Synthesis Protocol
A specific, detailed experimental protocol for the synthesis of 4,6-Dibromo-2-methylpyridin-3-
ol is not readily available in the public domain. However, based on general principles of

pyridine chemistry and synthesis routes for similar brominated pyridinols, a plausible synthetic

route can be proposed. The following protocol is a hypothetical procedure based on the

bromination of a suitable 2-methylpyridin-3-ol precursor.

Reaction Scheme:

Materials:

2-methylpyridin-3-ol

Bromine (Br2)

Anhydrous solvent (e.g., Dichloromethane, Acetic Acid)

Sodium bicarbonate solution

Anhydrous sodium sulfate

Standard laboratory glassware and equipment

Procedure:
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Dissolution: Dissolve 2-methylpyridin-3-ol in a suitable anhydrous solvent in a round-bottom

flask equipped with a magnetic stirrer and a dropping funnel. The reaction should be carried

out under an inert atmosphere (e.g., nitrogen or argon).

Bromination: Cool the solution in an ice bath. Slowly add a solution of bromine in the same

anhydrous solvent dropwise to the stirred solution of the starting material. The rate of

addition should be controlled to maintain the reaction temperature below 5°C.

Reaction Monitoring: After the addition is complete, allow the reaction mixture to warm to

room temperature and stir for several hours. The progress of the reaction can be monitored

by Thin Layer Chromatography (TLC).

Work-up: Once the reaction is complete, quench the reaction by the slow addition of a

saturated sodium bicarbonate solution to neutralize the hydrobromic acid formed.

Extraction: Transfer the mixture to a separatory funnel and extract the product with a suitable

organic solvent (e.g., ethyl acetate).

Drying and Concentration: Combine the organic layers, dry over anhydrous sodium sulfate,

filter, and concentrate the solvent under reduced pressure to obtain the crude product.

Purification: The crude 4,6-Dibromo-2-methylpyridin-3-ol can be purified by column

chromatography on silica gel or by recrystallization from a suitable solvent system.

Note: This is a proposed protocol and would require optimization of reaction conditions,

including stoichiometry, solvent, temperature, and reaction time. Appropriate safety precautions

must be taken when handling bromine, which is a highly corrosive and toxic substance.

Logical Workflow for Biological Evaluation
Due to the absence of specific biological data for 4,6-Dibromo-2-methylpyridin-3-ol, a logical

workflow for its initial biological evaluation is presented below. This workflow is applicable to

novel compounds in a drug discovery pipeline.
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Compound Acquisition and Preparation

In Vitro Screening

Lead Optimization and In Vivo Studies

Decision Point

Procure or Synthesize
4,6-Dibromo-2-methylpyridin-3-ol

Purity and Identity Confirmation
(NMR, MS, HPLC)

Primary Screening
(e.g., Target-based assays, Phenotypic screening)

Hit Identification

Dose-Response and IC50/EC50 Determination

Structure-Activity Relationship (SAR) Studies

In Vivo Efficacy Studies
(Animal Models)

ADME/Toxicity Profiling

Go/No-Go Decision for
Preclinical Development

Click to download full resolution via product page

A logical workflow for the biological evaluation of a novel chemical entity.
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Conclusion
4,6-Dibromo-2-methylpyridin-3-ol is a commercially available compound with potential

applications in synthetic and medicinal chemistry. This guide provides a summary of its

availability and physicochemical properties to aid researchers in its procurement and use.

While a specific synthesis protocol and biological activity data are currently lacking in the public

domain, a plausible synthetic route and a general workflow for biological evaluation have been

proposed. Further research into the synthesis and biological properties of this compound is

warranted to explore its full potential in drug discovery and other scientific disciplines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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